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The floral industry, with its global supply chains and reliance on perishable products, faces

increasing scrutiny regarding its environmental footprint. A key component in extending the

vase life of cut flowers and reducing waste is the use of floral preservatives. Chrysal, a
prominent brand in this sector, has made several public commitments to sustainability. This

guide provides an objective comparison of Chrysal's sustainability claims against those of its

main competitor, Floralife, and other alternatives, based on publicly available information. It is

important to note that while both companies have publicized their sustainability initiatives,

comprehensive, independent, third-party validation and direct comparative life cycle

assessments (LCAs) are not readily available in the public domain. The information presented

herein is based on company-issued reports and press releases.
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Sustainability
Aspect

Chrysal's Claims
Floralife's Claims
(a division of
Smithers-Oasis)

Other Alternatives
(General)

Product Composition

Introduction of a 99%

bio-based flower food.

[1][2] The primary

ingredients are

described as sugar,

organic acid, and

preservatives.[3][4]

Offers products with

96-99% naturally

derived ingredients.[5]

Key components

include a sugar for

nutrition, an acidifier

to lower water pH, and

a biocide or "stem

unpluggers".[6][7]

Homemade and eco-

friendly alternatives

often utilize

ingredients like sugar,

lemon juice, vinegar,

and essential oils.[8]

Some studies explore

the use of natural

compounds like

melatonin as

preservatives.[9]

Packaging

Offers a range of

sustainable packaging

including compostable

sachets, recyclable

plastic sachets, and

paper sachets. Aims

for all packaging to be

recyclable, reusable,

or compostable.[6]

Committed to

reducing single-use

plastics and offers

recyclable paper

flower food packets

made from 100%

recycled paper.[2][10]

Redesigned

containers to reduce

plastic material.[11]

Alternatives often

have minimal or easily

recyclable packaging

(e.g., glass jars for

homemade solutions).

The environmental

impact is largely

dependent on the

sourcing of the

individual ingredients.

Corporate

Sustainability Goals

Aims to be climate

neutral by 2030 and

100% circular by

2040.[3]

Has a "2025

Sustainability Plan"

focusing on climate

change, water

stewardship, product

portfolio, sustainable

packaging, and

stakeholder

awareness.[1][2][12]

Sustainability goals

are not centralized

and vary widely

depending on the

specific alternative

and its producer.

Life Cycle

Assessment (LCA) /

Conducted a carbon

footprint analysis with

Partnered with Carbon

Footprint Ltd. to

LCAs for homemade

or smaller-scale
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Carbon Footprint Ecochain, which found

that 96.6% of their

carbon footprint

comes from suppliers.

[13][14]

conduct a carbon

footprint assessment

of their product lines,

starting with the

Floralife® Express

200 range.[1][2]

alternatives are

generally not

available. The

environmental impact

is tied to the

production and

transportation of

individual ingredients.

Experimental Protocols
To evaluate the efficacy of floral preservatives, a standardized vase life test is typically

conducted. The following is a generalized protocol that can be adapted for specific research

needs.

Objective: To determine the effect of different floral preservative solutions on the vase life and

quality of cut flowers.

Materials:

Freshly cut flowers of a uniform variety and stage of development.

Identical, clean vases.

Distilled or deionized water (as a control).

Chrysal flower food solution (prepared according to manufacturer's instructions).

Floralife flower food solution (prepared according to manufacturer's instructions).

Alternative preservative solution(s) (e.g., homemade solution).

Graduated cylinders for accurate measurement.

Scissors or a sharp knife for re-cutting stems.

A controlled environment chamber with consistent temperature, humidity, and light.
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Methodology:

Preparation: Prepare the different preservative solutions according to the specified

concentrations. Fill each vase with an equal volume of its assigned solution.

Flower Preparation: Upon receiving the flowers, re-cut the stems at a 45-degree angle under

water to prevent air embolisms. Remove any leaves that will be below the waterline in the

vase.

Randomization: Randomly assign an equal number of flower stems to each treatment group

(Control, Chrysal, Floralife, Alternative).

Vase Placement: Immediately place the prepared stems into their respective vases.

Environmental Control: Place all vases in a controlled environment with consistent

temperature (e.g., 20-22°C), relative humidity (e.g., 60-70%), and a set photoperiod (e.g., 12

hours of light and 12 hours of dark).

Data Collection: At regular intervals (e.g., daily), record the following quantitative and

qualitative data for each flower:

Vase Life: The number of days until the flower shows signs of senescence (e.g., wilting,

petal discoloration, bent neck). The end of vase life should be determined by a predefined

set of criteria.

Water Uptake: Measure the volume of solution remaining in the vase.

Fresh Weight: Carefully remove the flowers, blot any excess water from the stems, and

record their weight.

Qualitative Assessment: Visually score the flowers based on turgidity, color, and overall

appearance using a predefined scale.

Data Analysis: Statistically analyze the collected data to determine if there are significant

differences between the treatment groups.
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Signaling Pathway
Below is a simplified diagram illustrating the ethylene signaling pathway, a key process in

flower senescence that floral preservatives aim to inhibit. Ethylene, a plant hormone, binds to

receptors, triggering a signaling cascade that leads to the expression of genes responsible for

aging and wilting. Some floral preservatives contain compounds that block ethylene receptors

or inhibit ethylene synthesis.
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Blocks
Binding

Click to download full resolution via product page

Caption: Simplified Ethylene Signaling Pathway in Flower Senescence.

Experimental Workflow
The following diagram outlines the typical workflow for conducting a vase life experiment to

compare the efficacy of different floral preservatives.
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Caption: Workflow for a Comparative Vase Life Experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15395699?utm_src=pdf-custom-synthesis
https://www.greenhousegrower.com/management/how-floralife-is-setting-its-sights-on-sustainability/
https://floristsreview.com/floralife-launches-2025-sustainability-initiative/
https://www.chrysal.com/knowledge/flower-care/what-do-when-you-spill-chrysal-cut-flower-food
https://www.chrysal.com/sites/default/files/Chrysal%20Advice%20-%20Swallow%20water.pdf
https://floralife.com/floralife-crystal-clear-flower-food-packets-us/
https://www.flowershopnetwork.com/blog/what-is-in-fresh-flower-food/
https://www.floraldesigninstitute.com/products/fresh-flower-food-individual-pack-5-pound-pail
https://www.mdpi.com/2311-7524/7/10/415
https://www.mdpi.com/2311-7524/11/6/574
https://floralife.com/wp-content/uploads/2021/11/19589-Floralife-International-Sustainability-Campaign_10.27.2021.pdf
https://floristsreview.com/floralife-redesigns-containers-to-reduce-plastic-material/
https://floristsreview.com/floralife-redesigns-containers-to-reduce-plastic-material/
https://floralife.com/sustainability/
https://hjar.org/index.php/hjar/article/view/172620
https://hjar.org/index.php/hjar/article/view/172620
https://www.harrisseeds.com/products/04561-floralife-crystal-clear-flower-food-5-lb-pail
https://www.benchchem.com/product/b15395699#independent-research-validating-chrysal-s-sustainability-claims
https://www.benchchem.com/product/b15395699#independent-research-validating-chrysal-s-sustainability-claims
https://www.benchchem.com/product/b15395699#independent-research-validating-chrysal-s-sustainability-claims
https://www.benchchem.com/product/b15395699#independent-research-validating-chrysal-s-sustainability-claims
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15395699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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